Cas no 1805029-21-3 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805029-21-3
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4843327
• Update Time: 2025-05-22

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)3-6-7(4-18)8(22-12(15,16)17)5-19-10(6)11(13)14/h5,11H,2-4,18H2,1H3
• InChI Key： REVCQRPGRCPPBA-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=C(C(=CN=1)OC(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805029-21-3)

The compound Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805029-21-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of next-generation pharmaceuticals and crop protection agents.

One of the key reasons for the growing interest in Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate is its role in addressing contemporary challenges such as drug resistance and sustainable agriculture. With the rise of antibiotic-resistant pathogens and the need for eco-friendly pest control solutions, this compound's versatility offers promising avenues for innovation. Its fluorinated moieties enhance metabolic stability and bioavailability, making it a preferred choice for designing targeted therapies and high-efficacy agrochemicals.

From a synthetic perspective, the compound's aminomethyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility aligns with the current trend in combinatorial chemistry and high-throughput screening, where rapid modification of core structures is essential for discovering new lead compounds. Additionally, the ethyl acetate moiety contributes to improved solubility, facilitating its use in various formulation strategies.

In the context of green chemistry, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate is also being evaluated for its environmental impact. Researchers are investigating biodegradation pathways and eco-toxicity profiles to ensure compliance with stringent regulatory standards. This focus on sustainability resonates with the global push for safer chemical alternatives and reduced carbon footprints in industrial processes.

The compound's potential extends to neurological research, where its pyridine core is being studied for interactions with neurotransmitter receptors. Preliminary data suggest possible applications in neurodegenerative disease models, though further validation is required. Such findings highlight the importance of multi-disciplinary collaboration in unlocking the full potential of this molecule.

For those seeking detailed technical specifications, CAS No. 1805029-21-3 is frequently queried in chemical databases alongside terms like synthetic protocols, spectroscopic data, and patent literature. The compound's structure-activity relationships (SAR) are also a hot topic, particularly in computational chemistry circles where molecular docking studies are conducted to predict its binding affinities.

In summary, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate represents a compelling case study in modern chemical innovation. Its intersection with cutting-edge research, regulatory compliance, and industrial applicability makes it a subject of enduring relevance. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of life sciences and material innovation.